Cas no 2580249-44-9 (3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid
• CAS No: 2580249-44-9
• MF: C₁₃H₁₀IN₃O₄
• MW: 399.140675067902
• CID: 6183666
• PubChem ID: 165889810
• Update Time: 2025-06-14

3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730316
• 2580249-44-9
• 3-{[(benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid
• 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid

• Inchi： 1S/C13H10IN3O4/c14-9-6-15-11(10(16-9)12(18)19)17-13(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19)(H,15,17,20)
• InChI Key： DGGIVFCOKRHXPP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 398.97160g/mol
• Monoisotopic Mass: 398.97160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid

Comprehensive Overview of 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid (CAS No. 2580249-44-9)

In the realm of pharmaceutical intermediates and fine chemicals, 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid (CAS No. 2580249-44-9) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated as Cbz-protected iodopyrazine carboxylic acid, serves as a critical building block in organic synthesis, particularly in the development of novel therapeutics and agrochemicals. Its molecular framework, featuring a pyrazine core, iodine substitution, and a carboxylic acid functional group, makes it a valuable candidate for cross-coupling reactions and peptide modifications.

The growing interest in iodinated heterocycles like 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid aligns with the surge in demand for targeted drug discovery and precision medicine. Researchers are increasingly exploring its potential in kinase inhibitor design, given the pyrazine moiety's ability to mimic purine bases in ATP-binding sites. Moreover, the Cbz (carbobenzyloxy) protecting group enhances the compound's stability during synthetic workflows, a feature highly sought after in solid-phase peptide synthesis (SPPS) and combinatorial chemistry.

From an industrial perspective, CAS No. 2580249-44-9 is often discussed in the context of green chemistry and sustainable synthesis. Recent advancements in catalytic iodination techniques have improved the efficiency of producing such iodinated derivatives, reducing waste and energy consumption. This resonates with the broader trend of environmentally friendly chemical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical characterization of 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid typically involves HPLC purity analysis, mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques confirm the compound's structural integrity and purity, which are crucial for its application in high-throughput screening (HTS) and lead optimization campaigns. The iodine atom's heavy mass also facilitates X-ray crystallography studies, enabling detailed structural insights into protein-ligand interactions.

In the context of patent literature and intellectual property, derivatives of iodopyrazine carboxylic acids have been claimed in multiple drug candidates, particularly for oncology and inflammatory diseases. This underscores the commercial relevance of CAS No. 2580249-44-9 as a strategic intermediate. Notably, its compatibility with Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) expands its utility in fragment-based drug design, a hot topic in medicinal chemistry forums and webinars.

Storage and handling recommendations for 3-{[(Benzyloxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid emphasize protection from light and moisture, given the sensitivity of the iodoarene and carboxylic acid functionalities. Suppliers often provide the compound as a lyophilized powder to ensure long-term stability, addressing common end-user queries about chemical shelf life and reconstitution protocols.

Looking ahead, the demand for CAS No. 2580249-44-9 is expected to rise in tandem with innovations in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Its dual functionality (nucleophilic iodine and electrophilic carbonyl) positions it as a linchpin in bifunctional linker design, a trending subject in chemical biology research. As synthetic methodologies evolve, this compound will likely play a pivotal role in bridging small-molecule and biologic therapeutics.